Cas no 1805111-75-4 (4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1805111-75-4
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4853337
• Update Time: 2025-05-20

4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C9H7F2N3O2/c10-9(11)7-5(2-12)14-3-4(8(7)13)1-6(15)16/h3,9H,1H2,(H2,13,14)(H,15,16)
• InChI Key： AJYZJEWAKFJERS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=CC(CC(=O)O)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 0.3
• Topological Polar Surface Area: 100

Additional information on 4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid

Introduction to 4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-acetic Acid (CAS No. 1805111-75-4)

4-Amino-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid, with the CAS number 1805111-75-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic ring structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including an amino group, a cyano group, and a difluoromethyl group, makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The< strong>4-amino group is a key feature of this compound, as it serves as a nucleophilic site for further chemical modifications. This property is particularly valuable in medicinal chemistry, where it can be utilized to form amide or urea bonds, which are common motifs in drug molecules. The< strong>2-cyano group introduces a polarized carbon atom, enhancing the electrophilic character of the adjacent positions on the pyridine ring. This can be exploited in various synthetic pathways to introduce additional functional groups or to facilitate cross-coupling reactions.

The< strong>3-(difluoromethyl) substituent is another critical feature of this compound. Difluoromethyl groups are known for their ability to modulate metabolic stability and binding affinity in drug candidates. They can enhance lipophilicity, improve binding interactions with biological targets, and increase resistance to enzymatic degradation. In recent years, compounds containing< strong>difluoromethyl groups have been extensively studied for their potential in developing novel therapeutic agents.

The< strong>5-acetic acid moiety at the terminal position of the molecule provides a carboxylic acid functionality, which can participate in various chemical reactions such as esterification, amidation, or salt formation. This makes 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid a valuable building block for synthesizing more complex molecules with tailored biological properties.

In the context of current research, 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid has been explored as a precursor in the development of novel agrochemicals and pharmaceuticals. Its unique structural features make it an attractive candidate for designing compounds with enhanced efficacy and reduced toxicity. For instance, researchers have investigated its potential use in synthesizing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

Recent studies have highlighted the importance of< strong>pyridine-based scaffolds in drug discovery. Pyridine derivatives are known for their ability to interact with biological targets such as enzymes and receptors. The combination of an amino group, a cyano group, and a difluoromethyl group in 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid provides multiple opportunities for designing molecules with specific pharmacological profiles.

The< strong>difluoromethyl group has been particularly studied for its ability to improve pharmacokinetic properties of drug candidates. It can enhance binding affinity by increasing lipophilicity while maintaining water solubility. Additionally, it can protect against metabolic degradation by enzymes such as cytochrome P450 oxidases. These properties make it an attractive moiety for medicinal chemists seeking to develop drugs with improved bioavailability and prolonged half-life.

Synthetic methodologies involving 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid have been reported in several patents and scientific literature. These methods often involve multi-step reactions that require careful optimization to achieve high yields and purity. The compound’s reactivity allows for diverse synthetic transformations, making it a valuable intermediate in organic synthesis.

The pharmaceutical industry has shown particular interest in< strong>pyridine derivatives due to their broad range of biological activities. Compounds containing pyridine rings have been found to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The structural diversity of pyridine-based molecules allows for fine-tuning their biological effects by modifying substituents such as amino groups, cyano groups, and difluoromethyl groups.

In conclusion, 4-amino-2-cyano-3-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1805111-75-4) is a multifunctional compound with significant potential in pharmaceutical and agrochemical research. Its unique combination of functional groups makes it a valuable building block for synthesizing novel bioactive molecules. The ongoing research into its applications underscores its importance as a chemical intermediate in modern drug discovery efforts.